3,5,5-Triphenyl-4,5-dihydroisoxazole

• Molecular Formula: C21H17NO
• Molecular Weight: 299.4g/mol
• IUPAC Name: 3,5,5-triphenyl-4H-1,2-oxazole
• InChI: InChI=1S/C21H17NO/c1-4-10-17(11-5-1)20-16-21(23-22-20,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key: OLZDHCLFULGMCF-UHFFFAOYSA-N
• SMILES: C1C(=NOC1(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

3,5,5-Triphenyl-4,5-dihydroisoxazole is a partially saturated heterocyclic compound featuring a five-membered ring with adjacent nitrogen and oxygen atoms. Its structure includes three phenyl substituents at positions 3, 5, and 5, contributing to its steric bulk and electronic profile.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Substitutional Variations

4,5-Dihydro-3,5-diphenylisoxazole (CAS# 4894-23-9)

• Structure : Contains two phenyl groups (positions 3 and 5) instead of three, reducing steric hindrance compared to the triphenyl variant.
• However, reduced π-π stacking interactions may weaken target binding in certain biological systems .

3,5-Bis(4-methoxyphenyl)-4,5-dihydroisoxazole

• Structure : Features methoxy substituents on both phenyl rings at positions 3 and 3.
• Implications : Methoxy groups introduce electron-donating effects, altering electronic distribution and hydrogen-bonding capacity. This modification may enhance interactions with polar residues in enzyme active sites, as observed in ABCG2 transporter inhibition studies .

3-Chloro-5-(4-pyridyl)-4,5-dihydroisoxazole (DIC)

• Structure : Substituted with a chloro group (position 3) and a pyridyl moiety (position 5).
• Implications : The pyridyl group increases polarity, improving aqueous solubility, while the chloro substituent enhances electrophilicity, facilitating covalent interactions with targets like HMGB1 and NF-κB .

3-Bromo-5-phenyl-4,5-dihydroisoxazole

• Structure : Contains a bromine atom at position 3 and a single phenyl group at position 5.
• Implications: Bromine’s strong electrophilic character enables covalent modification of Keap1’s Cys151 residue, activating the Nrf2/HO-1 antioxidant pathway—a mechanism absent in the non-halogenated triphenyl variant .

Antimicrobial and Anticancer Potential

• Triphenyl Compound : Steric bulk from three phenyl groups may limit penetration into bacterial membranes but enhance binding to hydrophobic pockets in targets like FtsZ (a bacterial cell division protein) .
• Tetrahydroquinoline/4,5-Dihydroisoxazole Hybrids: Substituents like chlorine (A1) or methoxy groups (C1, D1) dictate binding to ABCG2 transporter sub-sites (S1 or S2), influencing ATPase activity and substrate efflux inhibition .

Anti-Inflammatory Effects

• Triphenyl Compound : Unsubstituted phenyl groups may favor lipophilicity-driven membrane interactions rather than specific protein binding.

Physicochemical Properties

Property	3,5,5-Triphenyl-4,5-dihydroisoxazole	3,5-Diphenyl-4,5-dihydroisoxazole	3-Bromo-5-phenyl-4,5-dihydroisoxazole
Molecular Weight	Higher (~335 g/mol)	Lower (~265 g/mol)	Moderate (~280 g/mol)
Solubility	Low (lipophilic)	Moderate	Moderate (halogen increases polarity)
Electrophilicity	Low	Low	High (Br substituent)
Crystallinity	High (planar disruption by phenyls)	Moderate	Variable (depends on substituents)